Cas no 14213-11-7 (1-(4-nitrophenyl)-1H-1,2,3,4-tetrazole)

• Product Name: 1-(4-nitrophenyl)-1H-1,2,3,4-tetrazole
• CAS No: 14213-11-7
• MF: C₇H₅N₅O₂
• MW: 191.146899938583
• CID: 212679
• PubChem ID: 270017
• Update Time: 2025-04-19

1-(4-nitrophenyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole,1-(4-nitrophenyl)-
• 1-(4-Nitrophenyl)-1h-tetrazole
• 1-Nitro-4-(1H-tetrazole-1-yl)benzene
• SR-01000417615-1
• EN300-139783
• SR-01000417615
• NSC-111925
• FT-0763145
• BB 0238195
• Z56769737
• CS-0234228
• 4-(1H-tetrazol-1-yl)-1-nitrobenzene
• NSC111925
• 1-(4-Nitrophenyl)-1H-tetraazole #
• 1-(4-Nitro-phenyl)-1H-tetrazole
• 1-(4-nitrophenyl)tetrazole
• SCHEMBL1269000
• AKOS000573536
• 1-(4-nitrophenyl)-1H-1,2,3,4-tetrazole
• DTXSID10296836
• 1H-Tetrazole, 1-(4-nitrophenyl)-
• 14213-11-7
• G47739
• STL477577
• DA-10432

• Inchi： 1S/C7H5N5O2/c13-12(14)7-3-1-6(2-4-7)11-5-8-9-10-11/h1-5H
• InChI Key： NHYHTYJIILODSA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 191.04445
• Monoisotopic Mass: 191.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 391.9°Cat760mmHg
• Flash Point: 190.8°C
• Refractive Index: 1.753
• PSA: 86.74
• LogP: 1.09370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives